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Compound of Interest

Compound Name: 1,4-Dichlorobutane

Cat. No.: B089584 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of 1,4-
Dichlorobutane are critical for ensuring a safe laboratory environment. This guide provides

immediate, procedural, and step-by-step guidance for researchers, scientists, and drug

development professionals.

1,4-Dichlorobutane is a flammable and hazardous chemical that requires stringent safety

measures to prevent exposure and ensure safe disposal. Adherence to these protocols is

paramount for the protection of all laboratory personnel.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against the hazards of 1,4-Dichlorobutane.

Table 1: Personal Protective Equipment for 1,4-Dichlorobutane
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PPE Category Item Specifications

Hand Protection Chemical Impermeable Gloves

Nitrile rubber gloves with a

minimum thickness of 11-13

mil are recommended for

normal use. Gloves must be

inspected before use and

replaced regularly, as

contaminants can accumulate.

[1][2]

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards are mandatory.[3]

Respiratory Protection Air-Purifying Respirator

In case of inadequate

ventilation or when

vapors/aerosols are

generated, a NIOSH-approved

half-face respirator with an

organic vapor/acid gas

cartridge is necessary.[4]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing should be

worn.[3] In areas with a risk of

splashing, a hooded chemical-

resistant suit may be required.

[5]

Footwear Safety Footwear

Chemical-resistant, steel-toe

boots or shoes are

recommended.[6]

Health Hazard Information
Understanding the health risks associated with 1,4-Dichlorobutane is crucial for safe handling.
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Table 2: Health Hazard Data for 1,4-Dichlorobutane

Hazard Description

Acute Oral Toxicity LD50 - rat - 3,420 mg/kg bw[3]

Acute Dermal Toxicity LD50 - rabbit - > 200 mg/kg bw[3]

Skin Contact Causes skin irritation.[7]

Eye Contact Causes eye irritation.[7]

Ingestion Harmful if swallowed.[7]

Physical and Chemical Properties
Knowledge of the physical and chemical properties of 1,4-Dichlorobutane is essential for safe

storage and handling.

Table 3: Physical and Chemical Properties of 1,4-Dichlorobutane

Property Value

Physical State Liquid[3]

Color Clear[3]

Melting Point Approx. -37.3 °C[3]

Boiling Point Approx. 155 °C at 1,013 hPa[3]

Flash Point 104°F (40°C)[4]

Vapor Density 4.4 (Heavier than air)[4]

Specific Gravity 1.1408 (Denser than water)[4]

Operational Plan for Handling 1,4-Dichlorobutane
A systematic approach to handling 1,4-Dichlorobutane from receipt to disposal is critical for

safety and compliance.
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Step 1: Receiving and Storage
Inspect Container: Upon receipt, inspect the container for any damage or leaks.

Ventilated Storage: Store the container in a dry, cool, and well-ventilated place.[3]

Incompatible Materials: Keep away from heat sources, open flames, sparks, and oxidizing

materials.[7][8]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge.

Step 2: Handling and Use
Ventilation: Always handle 1,4-Dichlorobutane in a well-ventilated area, preferably in a

chemical fume hood.[3]

Don PPE: Wear the appropriate PPE as specified in Table 1 before handling the chemical.

Avoid Contact: Avoid contact with skin and eyes and do not breathe vapors.[3][7]

Non-Sparking Tools: Use non-sparking tools to prevent ignition.[3]

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[7]

Step 3: Spill Management
Evacuate: In case of a spill, evacuate unnecessary personnel from the area.[7]

Remove Ignition Sources: Remove all sources of ignition.[3]

Containment: For small spills, use absorbent paper to pick up the material. For larger spills,

cover drains and contain the spill with liquid-absorbent material (e.g., sand, diatomite).[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dichlorobutane-CASNO-110-56-3276B-EN.aspx
https://www.carlroth.com/medias/SDB-37CC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzI5NzN8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6Tmk4NU1UZ3hNamM0TXpNNU1UQXlMMU5FUWw4ek4wTkRYMGxGWDBWT0xuQmtaZ3wzNGQ2OTc0NzQxMjNlNjgzNDBhZmQwMDYwZTNkNTkwODg2MmRhYTJkMTcwZTlkMjIwYmU5ZTQxOGViNjIxNGI1
https://www.benchchem.com/product/b089584?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dichlorobutane-CASNO-110-56-3276B-EN.aspx
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dichlorobutane-CASNO-110-56-3276B-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-14dichlorobutane-CASNO-110-56-3276B-EN.aspx
https://www.chemicalbook.com/msds/1-4-dichlorobutane.pdf
https://cameochemicals.noaa.gov/chemical/20149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Collect the spilled material and absorbent in a suitable, closed container for

disposal.[3]

Decontamination: Solvent wash all contaminated surfaces with alcohol followed by washing

with a strong soap and water solution.[4]

Step 4: Disposal Plan
Waste Collection: Collect waste 1,4-Dichlorobutane and contaminated materials in a

suitable, closed, and properly labeled container.[3]

Hazardous Waste: This material and its container must be disposed of as hazardous waste.

[8]

Licensed Disposal: Arrange for disposal by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[3]

Regulations: Dispose of contents and container in accordance with all applicable local,

regional, national, and international regulations.[8] Do not allow the chemical to enter drains.

[3]

Experimental Workflow: Safe Handling of 1,4-
Dichlorobutane
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Workflow for Safe Handling of 1,4-Dichlorobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

